Cas no 1903152-86-2 (2-hydroxy-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}quinoline-4-carboxamide)
2-hydroxy-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}quinoline-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2-hydroxy-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}quinoline-4-carboxamide
- 2-hydroxy-N-{[6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}quinoline-4-carboxamide
- AKOS025388488
- 2-hydroxy-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)quinoline-4-carboxamide
- F6523-2577
- 1903152-86-2
- 2-oxo-N-[(6-thiophen-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]-1H-quinoline-4-carboxamide
-
- Inchi: 1S/C20H14N6O2S/c27-19-9-14(13-3-1-2-4-16(13)22-19)20(28)21-10-18-24-23-17-6-5-15(25-26(17)18)12-7-8-29-11-12/h1-9,11H,10H2,(H,21,28)(H,22,27)
- InChI Key: ZHGUYCSAHBVSTL-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)C1C=CC2=NN=C(CNC(C3=CC(NC4C=CC=CC3=4)=O)=O)N2N=1
Computed Properties
- Exact Mass: 402.08989488g/mol
- Monoisotopic Mass: 402.08989488g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 688
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 130Ų
2-hydroxy-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}quinoline-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6523-2577-2μmol |
2-hydroxy-N-{[6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}quinoline-4-carboxamide |
1903152-86-2 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6523-2577-5μmol |
2-hydroxy-N-{[6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}quinoline-4-carboxamide |
1903152-86-2 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6523-2577-10μmol |
2-hydroxy-N-{[6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}quinoline-4-carboxamide |
1903152-86-2 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6523-2577-20μmol |
2-hydroxy-N-{[6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}quinoline-4-carboxamide |
1903152-86-2 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6523-2577-1mg |
2-hydroxy-N-{[6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}quinoline-4-carboxamide |
1903152-86-2 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6523-2577-2mg |
2-hydroxy-N-{[6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}quinoline-4-carboxamide |
1903152-86-2 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6523-2577-3mg |
2-hydroxy-N-{[6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}quinoline-4-carboxamide |
1903152-86-2 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6523-2577-4mg |
2-hydroxy-N-{[6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}quinoline-4-carboxamide |
1903152-86-2 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6523-2577-5mg |
2-hydroxy-N-{[6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}quinoline-4-carboxamide |
1903152-86-2 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6523-2577-10mg |
2-hydroxy-N-{[6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}quinoline-4-carboxamide |
1903152-86-2 | 10mg |
$79.0 | 2023-09-08 |
2-hydroxy-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}quinoline-4-carboxamide Related Literature
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 2-hydroxy-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}quinoline-4-carboxamide
Comprehensive Overview of 2-hydroxy-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}quinoline-4-carboxamide (CAS No. 1903152-86-2)
The compound 2-hydroxy-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}quinoline-4-carboxamide (CAS No. 1903152-86-2) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This heterocyclic compound combines a quinoline core with a thiophene and triazolopyridazine moiety, making it a promising candidate for various pharmaceutical applications. Its unique structure and potential biological activities have made it a subject of extensive research, particularly in the context of targeted therapy and small molecule inhibitors.
One of the key features of this compound is its multifunctional design, which allows it to interact with multiple biological targets. The presence of a hydroxy group and a carboxamide functionality enhances its solubility and binding affinity, making it suitable for drug development. Researchers have explored its potential in modulating enzyme activity and receptor signaling, particularly in diseases where these pathways are dysregulated. For instance, its triazolopyridazine component is known to exhibit kinase inhibitory properties, which are highly relevant in cancer research and inflammatory disorders.
In recent years, the scientific community has shown growing interest in small molecule therapeutics like 2-hydroxy-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}quinoline-4-carboxamide due to their ability to address unmet medical needs. The compound's structure-activity relationship (SAR) has been a focal point of studies aimed at optimizing its pharmacokinetic properties and therapeutic efficacy. Advances in computational chemistry and molecular docking have further accelerated its development, enabling researchers to predict its interactions with biological targets more accurately.
The thiophene ring in this compound is particularly noteworthy, as it is a common motif in bioactive molecules. Thiophene-containing compounds are known for their versatility and drug-like properties, often contributing to improved metabolic stability and oral bioavailability. When combined with the quinoline scaffold, which is renowned for its antimicrobial and antitumor activities, the resulting hybrid molecule exhibits enhanced pharmacological potential. This synergy has led to investigations into its use for infectious diseases and oncology applications.
Another area of interest is the compound's potential role in neurodegenerative diseases. The quinoline-4-carboxamide moiety has been linked to neuroprotective effects, possibly through modulation of oxidative stress and inflammatory responses. Given the rising prevalence of conditions like Alzheimer's disease and Parkinson's disease, there is a pressing need for novel therapeutics that can target underlying pathological mechanisms. Preliminary studies suggest that 2-hydroxy-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}quinoline-4-carboxamide may offer a new avenue for intervention, though further in vivo and clinical studies are required to validate these findings.
From a synthetic chemistry perspective, the preparation of this compound involves sophisticated organic synthesis techniques. The incorporation of the triazolopyridazine ring system requires precise cyclization and functional group manipulation, often employing catalytic methods to achieve high yields and purity. Researchers have also explored green chemistry approaches to minimize environmental impact during synthesis, aligning with the growing demand for sustainable drug development practices.
The pharmacological profile of 2-hydroxy-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}quinoline-4-carboxamide is further enriched by its potential synergistic effects with other therapeutic agents. Combination therapies are increasingly being explored to enhance treatment outcomes, particularly in complex diseases like multidrug-resistant infections and metastatic cancers. Its ability to act as a multi-target agent could make it a valuable component of such regimens, offering improved therapeutic windows and reduced side effects.
In conclusion, 2-hydroxy-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}quinoline-4-carboxamide (CAS No. 1903152-86-2) represents a fascinating example of modern medicinal chemistry innovation. Its intricate structure and diverse biological activities position it as a promising candidate for addressing some of the most challenging medical conditions today. As research continues to unravel its full potential, this compound may soon emerge as a cornerstone in the development of next-generation therapeutics.
1903152-86-2 (2-hydroxy-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}quinoline-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)